Cas no 1204333-51-6 (O-[(oxetan-3-yl)methyl]hydroxylamine)

• Product Name: O-[(oxetan-3-yl)methyl]hydroxylamine
• CAS No: 1204333-51-6
• MF: C₄H₉NO₂
• MW: 103.119761228561
• CID: 6635119
• PubChem ID: 115011036
• Update Time: 2025-05-21

O-[(oxetan-3-yl)methyl]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• EN300-7207945
• 1204333-51-6
• O-[(oxetan-3-yl)methyl]hydroxylamine
• SCHEMBL21291478

• Inchi： 1S/C4H9NO2/c5-7-3-4-1-6-2-4/h4H,1-3,5H2
• InChI Key： PNIXEYHNRVJMFO-UHFFFAOYSA-N
• SMILES： O1CC(CON)C1

Computed Properties

• Exact Mass: 103.063328530g/mol
• Monoisotopic Mass: 103.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 53.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 44.5Ų

Additional information on O-[(oxetan-3-yl)methyl]hydroxylamine

O-[(oxetan-3-yl)methyl]hydroxylamine: A Comprehensive Overview

O-[(oxetan-3-yl)methyl]hydroxylamine, also known by its CAS number 1204333-51-6, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which combines the oxetane ring system with a hydroxylamine group. The oxetane ring, a four-membered cyclic ether, imparts interesting electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

Recent studies have highlighted the potential of O-[(oxetan-3-yl)methyl]hydroxylamine as a key intermediate in the synthesis of bioactive compounds. Its ability to participate in nucleophilic substitutions and other transformations has made it a preferred choice for researchers aiming to construct complex molecular architectures. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel kinase inhibitors, showcasing its role in drug discovery.

The synthesis of O-[(oxetan-3-yl)methyl]hydroxylamine typically involves multi-step processes that emphasize the importance of stereochemical control. One notable approach reported in Organic Letters (2022) utilizes a tandem cyclization strategy to assemble the oxetane ring directly from readily available starting materials. This method not only enhances synthetic efficiency but also underscores the compound's accessibility for large-scale applications.

In terms of applications, O-[(oxetan-3-yl)methyl]hydroxylamine has found niche uses in materials science as well. Its incorporation into polymer systems has been shown to improve mechanical properties, as evidenced by research published in Macromolecules (2021). The compound's ability to act as a crosslinking agent or a reactive modifier opens new avenues for developing advanced materials with tailored functionalities.

From an environmental standpoint, the development of sustainable synthetic routes for O-[(oxetan-3-yl)methyl]hydroxylamine is an area of active investigation. Researchers are exploring catalytic methods and biorenewable feedstocks to reduce the ecological footprint associated with its production. A 2024 review in Green Chemistry highlighted several promising approaches that leverage enzymatic catalysis and bio-based precursors.

Looking ahead, the continued exploration of O-[(oxetan-3-yl)methyl]hydroxylamine's reactivity and functionality is expected to unlock new opportunities across diverse industries. Its role as both a chemical building block and a functional material component positions it as a pivotal compound in modern chemistry.